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Thiodiglycol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiodiglycol, systematically known as 2,2'-thiodiethanol, is a diol and thioether with the

chemical formula S(CH₂CH₂OH)₂. This viscous, colorless liquid is miscible with water and polar

organic solvents.[1][2] Its unique properties make it a versatile compound with a range of

applications, from a solvent in the textile and ink industries to a key intermediate in chemical

synthesis.[1][3] Notably, thiodiglycol is a precursor for the synthesis of sulfur mustard, a

chemical warfare agent, and is also a primary hydrolysis product of it, making it a crucial

biomarker for exposure.[1][3] Due to its dual-use potential, its production and trade are

regulated under the Chemical Weapons Convention as a Schedule 2 chemical.[3] This guide

provides an in-depth overview of the chemical structure, properties, synthesis, and biological

interactions of thiodiglycol.

Chemical Structure and Properties
Thiodiglycol is an organosulfur compound characterized by a central sulfur atom bonded to

two 2-hydroxyethyl groups.[1]

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

IUPAC Name 2-(2-Hydroxyethylsulfanyl)ethanol[1]

CAS Number 111-48-8[1]

Molecular Formula C₄H₁₀O₂S[2]

Molecular Weight 122.19 g/mol [4]

SMILES OCCOCCOS[2]

InChI
InChI=1S/C4H10O2S/c5-1-3-7-4-2-6/h5-6H,1-

4H2[2]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless, viscous liquid[2]

Odor Slightly sweet[2]

Melting Point -16 °C[1]

Boiling Point 282 °C (decomposes)[1]

Density 1.185 g/cm³

Solubility
Miscible with water and alcohols; slightly soluble

in ether and chloroform[4]

Vapor Pressure 0.00323 mmHg at 25 °C[5]

Flash Point 160 °C[4]

logP (Octanol-Water Partition Coefficient) -0.63[6]

Synthesis of Thiodiglycol
Thiodiglycol can be synthesized through several routes, with the most common methods

involving the reaction of 2-chloroethanol with a sulfide source or the reaction of ethylene oxide

with hydrogen sulfide.
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Experimental Protocol 1: Synthesis from 2-
Chloroethanol and Sodium Sulfide
This method is a well-established laboratory procedure for the preparation of thiodiglycol.[7]

Materials:

20% aqueous solution of 2-chloroethanol

Crystalline sodium sulfide nonahydrate (Na₂S·9H₂O)

Water

Concentrated hydrochloric acid (HCl)

Absolute ethanol

Procedure:

In a 3-liter round-bottomed flask equipped with a mechanical stirrer, combine 1.5 kg of a 20%

ethylene chlorohydrin solution and 750 g of water.[7]

While stirring, slowly add 493 g of crystalline sodium sulfide nonahydrate. Maintain the

reaction temperature between 30-35°C by controlling the rate of addition. This typically takes

40-60 minutes.[7]

After the addition is complete, continue stirring for 30 minutes.[7]

Remove the stirrer and fit the flask with a reflux condenser and a thermometer. Heat the

solution on a steam bath to 90°C and maintain this temperature for 45 minutes.[7]

Cool the solution to 25°C and carefully neutralize it with concentrated hydrochloric acid,

using turmeric paper as an indicator. It is crucial not to make the solution acidic.[7]

Filter the solution and transfer it to a distillation apparatus.[7]

Distill off the water under reduced pressure (30-40 mm Hg).[7]
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Extract the remaining residue (a mixture of sodium chloride and thiodiglycol) twice with 500

mL portions of hot absolute ethanol.[7]

Filter the hot alcoholic extract and wash the remaining salt with a small amount of hot

ethanol.[7]

Combine the ethanolic extracts and washings and remove the ethanol by distillation under

reduced pressure.[7]

The crude thiodiglycol can be purified by vacuum distillation. The product boils at 164–

166°C at 20 mmHg.[7] The expected yield of pure thiodiglycol is 180–195 g.[7]
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Synthesis of Thiodiglycol

2-Chloroethanol + Sodium Sulfide

Reaction in Aqueous Solution
(30-35°C, then 90°C)

1

Neutralization with HCl

2

Water Removal
(Reduced Pressure)

3

Extraction with Hot Ethanol

4

Vacuum Distillation

5

Pure Thiodiglycol

6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolism of Thiodiglycol

Thiodiglycol
S(CH₂CH₂OH)₂

2-Hydroxyethylthioacetaldehyde
HOCH₂CH₂SCH₂CHO

Alcohol Dehydrogenase (ADH)

Thiodiglycolic Acid
HOCH₂CH₂SCH₂COOH

Aldehyde Dehydrogenase (ALDH)
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GC-MS Analysis Workflow

Biological Sample
(e.g., Urine)

Add Internal Standard

Sample Preparation
(e.g., Evaporation)

Derivatization with MTBSTFA

GC-MS Injection

Separation and Detection

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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